Cas no 325995-44-6 ((4E)-4-(2H-1,3-benzodioxol-5-yl)methylidene-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one)

• Product Name: (4E)-4-(2H-1,3-benzodioxol-5-yl)methylidene-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
• CAS No: 325995-44-6
• MF: C₁₇H₁₂N₂O₃S
• MW: 324.353782653809
• CID: 6016151
• PubChem ID: 5293480
• Update Time: 2025-05-21

(4E)-4-(2H-1,3-benzodioxol-5-yl)methylidene-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one Chemical and Physical Properties

Names and Identifiers

• (4E)-4-(2H-1,3-benzodioxol-5-yl)methylidene-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
• (E)-5-(benzo[d][1,3]dioxol-5-ylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
• 4-Imidazolidinone, 5-(1,3-benzodioxol-5-ylmethylene)-3-phenyl-2-thioxo-
• 325995-44-6
• (5E)-5-(1,3-benzodioxol-5-ylmethylidene)-3-phenyl-2-sulfanylideneimidazolidin-4-one
• SR-01000009356-1
• SR-01000009356
• F0820-0107
• AKOS005454327
• 5-[(E)-1-(1,3-BENZODIOXOL-5-YL)METHYLIDENE]-3-PHENYL-2-THIOXOTETRAHYDRO-4H-IMIDAZOL-4-ONE
• NSC-337728
• (4E)-4-[(2H-1,3-benzodioxol-5-yl)methylidene]-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one
• (E)-4-(benzo[d][1,3]dioxol-5-ylmethylene)-2-mercapto-1-phenyl-1H-imidazol-5(4H)-one
• NSC337728
• AKOS002222154

• Inchi： 1S/C17H12N2O3S/c20-16-13(8-11-6-7-14-15(9-11)22-10-21-14)18-17(23)19(16)12-4-2-1-3-5-12/h1-9H,10H2,(H,18,23)
• InChI Key： SYSOPOIXPRHSOB-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=CC2=CC=C3OCOC3=C2)C(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 324.05686342g/mol
• Monoisotopic Mass: 324.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 475.4±55.0 °C(Predicted)
• pka: 10.09±0.20(Predicted)

Additional information on (4E)-4-(2H-1,3-benzodioxol-5-yl)methylidene-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one

Introduction to (4E)-4-(2H-1,3-benzodioxol-5-yl)methylidene-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one (CAS No. 325995-44-6)

(4E)-4-(2H-1,3-benzodioxol-5-yl)methylidene-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one (CAS No. 325995-44-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolones and is characterized by its unique structural features, including a benzodioxole ring, a phenyl group, and a sulfur-containing moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The benzodioxole ring is a common motif in natural products and synthetic compounds, often associated with various biological activities such as anti-inflammatory, antiviral, and anticancer properties. The presence of this ring in (4E)-4-(2H-1,3-benzodioxol-5-yl)methylidene-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one suggests that it may exhibit similar pharmacological effects. The phenyl group, on the other hand, is known for its ability to modulate the lipophilicity and overall stability of the molecule, which can influence its pharmacokinetic properties.

The sulfur-containing moiety in the compound is another critical feature that contributes to its biological activity. Sulfur atoms are often involved in forming covalent bonds with biological targets, such as enzymes and receptors, which can lead to potent and selective inhibition. This property makes (4E)-4-(2H-1,3-benzodioxol-5-yl)methylidene-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one an attractive candidate for drug development.

Recent studies have explored the potential therapeutic applications of (4E)-4-(2H-1,3-benzodioxol-5-yl)methylidene-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one. One notable area of research is its activity against various cancer cell lines. In vitro studies have shown that this compound exhibits significant cytotoxic effects on human breast cancer cells (MCF7) and human colon cancer cells (HT29). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial function.

In addition to its anticancer properties, (4E)-4-(2H-1,3-benzodioxol-5-yl)methylidene-1-phenyl-2-sulfanyl-4,5-dihydro-1H-imidazol-5-one has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can inhibit the replication of certain RNA viruses, including influenza A virus and hepatitis C virus (HCV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The pharmacokinetic profile of (4E)-4-(2H-1,3-benzodioxol-5-y)methylidene-l phenyl 2 sulfanyl 4 5 dihydro 1H imidazol 5 one has been evaluated in preclinical models. Results indicate that it has favorable oral bioavailability and a moderate half-life in plasma. These properties suggest that it could be developed into an orally administered drug for various therapeutic indications.

To further enhance its therapeutic potential, researchers are exploring different strategies to improve the solubility and stability of (4E)-4-(2H-l ,3-benzodioxo l -S-y l )methyl idene-l phen yl -Z-sulfanyl -A ,S-dihydro-l H-im idazo l -S-one. One approach involves the synthesis of prodrugs or the use of nanoparticle formulations to enhance its delivery to target tissues. These efforts aim to optimize its pharmacological properties and reduce potential side effects.

In conclusion, (4E)-4-(2H-l ,3-benzodioxo l -S-y l )methyl idene-l phen yl -Z-sulfanyl -A ,S-dihydro-l H-im idazo l -S-one (CAS No. 325995–44–6) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for addressing unmet medical needs in areas such as cancer and viral infections.